2-(4-Phenoxyphenoxy)ethyl Thiocyanate

• CAS No.: 205381-53-9
• Product Name: 2-(4-Phenoxyphenoxy)ethyl Thiocyanate
• Molecular Formula: C15H13NO2S
• Molecular Weight: 271.3 g/mol
• IUPAC Name: 2-(4-phenoxyphenoxy)ethyl thiocyanate
• Standard InChI: InChI=1S/C15H13NO2S/c16-12-19-11-10-17-13-6-8-15(9-7-13)18-14-4-2-1-3-5-14/h1-9H,10-11H2
• Standard InChIKey: YQZHGQYIMXWEHI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)OCCSC#N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)OCCSC#N
• Appearance: Solid powder
• Description: WC-9 is a squalene synthase (SQS) inhibitor that acts by binding to TcSQS and HsSQS.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-phenoxyphenoxyethyl thiocyanate; WC-9 compound
• Reference: 1: Peltzer K, Pengpid S. The Association of Dietary Behaviors and Physical Activity Levels with General and Central Obesity among ASEAN University Students. AIMS Public Health. 2017 Jun 23;4(3):301-313. doi: 10.3934/publichealth.2017.3.301. eCollection 2017. PubMed PMID: 29546219; PubMed Central PMCID: PMC5690456.; 2: Chao MN, Storey M, Li C, Rodríguez MG, Di Salvo F, Szajnman SH, Moreno SNJ, Docampo R, Rodriguez JB. Selenium-containing analogues of WC-9 are extremely potent inhibitors of Trypanosoma cruzi proliferation. Bioorg Med Chem. 2017 Dec 15;25(24):6435-6449. doi: 10.1016/j.bmc.2017.10.016. Epub 2017 Oct 16. PubMed PMID: 29107437.; 3: Chao MN, Li C, Storey M, Falcone BN, Szajnman SH, Bonesi SM, Docampo R, Moreno SN, Rodriguez JB. Activity of Fluorine-Containing Analogues of WC-9 and Structurally Related Analogues against Two Intracellular Parasites: Trypanosoma cruzi and Toxoplasma gondii. ChemMedChem. 2016 Dec 16;11(24):2690-2702. doi: 10.1002/cmdc.201600505. Epub 2016 Nov 25. PubMed PMID: 27886451; PubMed Central PMCID: PMC5200956.; 4: Vadiveloo M, Sacks FM, Champagne CM, Bray GA, Mattei J. Greater Healthful Dietary Variety Is Associated with Greater 2-Year Changes in Weight and Adiposity in the Preventing Overweight Using Novel Dietary Strategies (POUNDS Lost) Trial. J Nutr. 2016 Aug;146(8):1552-9. doi: 10.3945/jn.115.224683. Epub 2016 Jun 29. PubMed PMID: 27358422; PubMed Central PMCID: PMC4958287.; 5: Rodriguez JB. WC-9 a Lead Drug with Great Prospects for American Trypanosomiasis and Toxoplasmosis. Mini Rev Med Chem. 2016;16(15):1195-1200. Review. PubMed PMID: 27290911.; 6: Feyereisen GW, Moorman TB, Christianson LE, Venterea RT, Coulter JA, Tschirner UW. Performance of Agricultural Residue Media in Laboratory Denitrifying Bioreactors at Low Temperatures. J Environ Qual. 2016 May;45(3):779-87. doi: 10.2134/jeq2015.07.0407. PubMed PMID: 27136142.; 7: Colangelo LA, Vu TH, Szklo M, Burke GL, Sibley C, Liu K. Is the association of hypertension with cardiovascular events stronger among the lean and normal weight than among the overweight and obese? The multi-ethnic study of atherosclerosis. Hypertension. 2015 Aug;66(2):286-93. doi: 10.1161/HYPERTENSIONAHA.114.04863. Epub 2015 Jun 15. PubMed PMID: 26077561; PubMed Central PMCID: PMC4828916.; 8: Chao MN, Matiuzzi CE, Storey M, Li C, Szajnman SH, Docampo R, Moreno SN, Rodriguez JB. Aryloxyethyl Thiocyanates Are Potent Growth Inhibitors of Trypanosoma cruzi and Toxoplasma gondii. ChemMedChem. 2015 Jun;10(6):1094-108. doi: 10.1002/cmdc.201500100. Epub 2015 Apr 27. PubMed PMID: 25914175; PubMed Central PMCID: PMC4447534.; 9: Shang N, Li Q, Ko TP, Chan HC, Li J, Zheng Y, Huang CH, Ren F, Chen CC, Zhu Z, Galizzi M, Li ZH, Rodrigues-Poveda CA, Gonzalez-Pacanowska D, Veiga-Santos P, de Carvalho TM, de Souza W, Urbina JA, Wang AH, Docampo R, Li K, Liu YL, Oldfield E, Guo RT. Squalene synthase as a target for Chagas disease therapeutics. PLoS Pathog. 2014 May 1;10(5):e1004114. doi: 10.1371/journal.ppat.1004114. eCollection 2014 May. Erratum in: PLoS Pathog. 2014 Jun;10(6):e1004239. PubMed PMID: 24789335; PubMed Central PMCID: PMC4006925.; 10: Manipadam MT, Bhagat SK, Gopalakrishnan G, Kekre NS, Chacko NK, Prasanna S. Warty carcinoma of the penis: A clinicopathological study from South India. Indian J Urol. 2013 Oct;29(4):282-7. doi: 10.4103/0970-1591.120106. PubMed PMID: 24235788; PubMed Central PMCID: PMC3822342.; 11: Elicio PD, Chao MN, Galizzi M, Li C, Szajnman SH, Docampo R, Moreno SN, Rodriguez JB. Design, synthesis and biological evaluation of WC-9 analogs as antiparasitic agents. Eur J Med Chem. 2013 Nov;69:480-9. doi: 10.1016/j.ejmech.2013.09.009. Epub 2013 Sep 18. PubMed PMID: 24090919; PubMed Central PMCID: PMC3831659.; 12: Lin FY, Liu YL, Li K, Cao R, Zhu W, Axelson J, Pang R, Oldfield E. Head-to-head prenyl tranferases: anti-infective drug targets. J Med Chem. 2012 May 10;55(9):4367-72. doi: 10.1021/jm300208p. Epub 2012 May 1. PubMed PMID: 22486710; PubMed Central PMCID: PMC3349777.; 13: Szyperska A, Gajewicz A, Mazurkiewicz K, Leszczynski J, Rak J. Theoretical studies on interactions between low energy electrons and protein-DNA fragments: valence anions of AT-amino acids side chain complexes. Phys Chem Chem Phys. 2011 Nov 21;13(43):19499-507. doi: 10.1039/c1cp21511f. Epub 2011 Sep 29. PubMed PMID: 21960161.; 14: Thompson AM, Zhang Y, Tong W, Xu T, Chen J, Zhao L, Kelly TN, Chen CS, Bazzano LA, He J. Association of obesity and biomarkers of inflammation and endothelial dysfunction in adults in Inner Mongolia, China. Int J Cardiol. 2011 Aug 4;150(3):247-52. doi: 10.1016/j.ijcard.2010.04.011. Epub 2010 May 1. PubMed PMID: 20439121; PubMed Central PMCID: PMC4364655.; 15: Landers MR, Cheung W, Miller D, Summons T, Wallmann HW, McWhorter JW, Druse T. Workers' compensation and litigation status influence the functional outcome of patients with neck pain. Clin J Pain. 2007 Oct;23(8):676-82. PubMed PMID: 17885346.; 16: Ravaschino EL, Docampo R, Rodriguez JB. Design, synthesis, and biological evaluation of phosphinopeptides against Trypanosoma cruzi targeting trypanothione biosynthesis. J Med Chem. 2006 Jan 12;49(1):426-35. PubMed PMID: 16392828.; 17: Urbina JA, Concepcion JL, Montalvetti A, Rodriguez JB, Docampo R. Mechanism of action of 4-phenoxyphenoxyethyl thiocyanate (WC-9) against Trypanosoma cruzi, the causative agent of Chagas' disease. Antimicrob Agents Chemother. 2003 Jun;47(6):2047-50. PubMed PMID: 12760897; PubMed Central PMCID: PMC155860.; 18: Pathak SG, Elander RP. Biochemical properties of haploid and diploid strains of Penicillium chrysogenum. Appl Microbiol. 1971 Sep;22(3):366-71. PubMed PMID: 5119205; PubMed Central PMCID: PMC376315.
• PubChem Compound: 10265208
• Last Modified: Nov 11 2021